Cas no 351369-12-5 (tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate)

Tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate is a fluorinated pyrrolidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The incorporation of a fluorine atom at the 4-position of the pyrrolidine ring introduces unique electronic and steric properties, making it valuable for modulating the pharmacokinetic and metabolic profiles of drug candidates. Its well-defined reactivity and compatibility with diverse synthetic transformations make it a preferred choice for constructing complex molecules, particularly in medicinal chemistry applications. The compound is typically handled under inert conditions to ensure purity and stability.
tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate structure
351369-12-5 structure
Product name:tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate
CAS No:351369-12-5
MF:C9H17FN2O2
MW:204.241885900497
MDL:MFCD10566553
CID:67796
PubChem ID:19691495

tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (4-fluoro-3-pyrrolidinyl)carbamate
    • (4-Fluoropyrrolidin-3-yl)carbamic acid tert-butyl ester
    • tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate
    • CARBAMIC ACID,(4-FLUORO-3-PYRROLIDINYL)-,1,1-DIMETHYLETHYL ESTER
    • CIS-(4-FLUORO-PYRROLIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
    • cis-3-(BOC-amino)-4-fluoropyrrolidine
    • TERT-BUTYL 4-FLUOROPYRROLIDIN-3-YLCARBAMATE
    • TRANS-(4-FLUORO-PYRROLIDIN-3-YL)-CARBAMIC ACID TERT-BUTYL ESTER
    • (4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
    • tert-butyl N-[cis-4-fluoropyrrolidin-3-yl]carbamate
    • Carbamic acid, N-[(3R,4R)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
    • (3S,4R)-N-Boc-4-fluoropyrrolidin-3-amine
    • MFCD24368650
    • SB12381
    • AS-50705
    • SB13121
    • TERT-BUTYL N-[(3R,4R)-4-FLUOROPYRROLIDIN-3-YL]CARBAMATE
    • SY130876
    • Carbamic acid, (4-fluoro-3-pyrrolidinyl)-, 1,1-dimethylethyl ester (9CI)
    • AB56263
    • (3S,4S)-3-(Boc-amino)-4-fluoropyrrolidine
    • SB12384
    • 351369-12-5
    • SB12385
    • CS-0048067
    • AKOS024076472
    • tert-Butyl(4-fluoropyrrolidin-3-yl)carbamate
    • P10920
    • tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
    • DTXSID60599248
    • tert-butyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate
    • 169750-42-9
    • AMY23903
    • SB13123
    • SCHEMBL4519280
    • SY128728
    • A874751
    • Carbamic acid, N-[(3R,4S)-4-fluoro-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
    • (3-Boc-amino)-4-fluoropyrrolidine
    • SY099072
    • (3R,4S)-(3-Boc-amino)-4-fluoropyrrolidine
    • MFCD24368651
    • SB12380
    • MFCD10566553
    • DB-352751
    • (3R,4R)-3-Amino-4-fluoropyrrolidine, 3-BOC protected
    • (3R,4R)-(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
    • MDL: MFCD10566553
    • Inchi: InChI=1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-7-5-11-4-6(7)10/h6-7,11H,4-5H2,1-3H3,(H,12,13)
    • InChI Key: BZSDDSIFAGBZLT-UHFFFAOYSA-N
    • SMILES: CC(C)(OC(NC1CNCC1F)=O)C

Computed Properties

  • Exact Mass: 204.12700
  • Monoisotopic Mass: 204.12740595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.10
  • Boiling Point: 295 ºC
  • Flash Point: 132 ºC
  • Refractive Index: 1.463
  • PSA: 50.36000
  • LogP: 1.54070

tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate Security Information

tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198506-10g
tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
351369-12-5 95%
10g
$*** 2023-05-30
Chemenu
CM198506-1g
tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
351369-12-5 95%
1g
$685 2021-08-05
eNovation Chemicals LLC
Y1123824-100mg
(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
351369-12-5 95%
100mg
$215 2024-07-28
eNovation Chemicals LLC
Y1123824-1g
(4-Fluoro-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
351369-12-5 95%
1g
$780 2024-07-28
abcr
AB458185-250mg
tert-Butyl (4-fluoro-3-pyrrolidinyl)carbamate; .
351369-12-5
250mg
€934.20 2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBCS1407072-100MG
tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate
351369-12-5 97%
100MG
¥ 1,042.00 2023-04-13
Chemenu
CM198506-1g
tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
351369-12-5 95%
1g
$*** 2023-05-30
TRC
T205928-5mg
tert-Butyl (4-Fluoro-3-pyrrolidinyl)carbamate
351369-12-5
5mg
$ 50.00 2022-06-03
eNovation Chemicals LLC
D497268-10G
tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate
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10g
$3910 2024-07-21
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CM198506-5g
tert-Butyl (4-fluoropyrrolidin-3-yl)carbamate
351369-12-5 95%
5g
$*** 2023-05-30

Additional information on tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate (CAS No. 351369-12-5)

tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate (CAS No. 351369-12-5) is a fluorinated pyrrolidine derivative widely used in pharmaceutical and agrochemical research. This compound, often referred to as a carbamate-protected fluoropyrrolidine, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the 4-fluoropyrrolidine core and tert-butyl carbamate group, make it valuable for modulating drug solubility, stability, and target binding affinity. Researchers frequently employ it in the development of kinase inhibitors, GPCR modulators, and central nervous system (CNS) therapeutics due to its ability to enhance blood-brain barrier penetration.

In recent years, the demand for fluorinated building blocks like tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate has surged, driven by the growing interest in precision medicine and next-generation drug discovery. The incorporation of fluorine atoms into pharmaceutical compounds, a strategy known as fluorine scanning, improves metabolic stability and bioavailability—a hot topic in medicinal chemistry forums and AI-driven drug design platforms. This compound’s CAS No. 351369-12-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug discovery.

The synthetic versatility of tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate allows for diverse applications. For instance, it is a precursor in the preparation of proteolysis-targeting chimeras (PROTACs), a revolutionary technology in targeted protein degradation. Its 4-fluoropyrrolidine moiety is particularly prized for mimicking peptide bonds while resisting enzymatic cleavage, a property critical for peptidomimetic drug development. Additionally, the tert-butyloxycarbonyl (Boc) group offers orthogonal protection in multi-step syntheses, a feature highlighted in organic chemistry tutorials and patent literature.

From an industrial perspective, scalability and purity are paramount for CAS No. 351369-12-5. Manufacturers optimize routes to minimize genotoxic impurities—a focal point in ICH Q3D guidelines discussions. Analytical methods such as HPLC-MS and NMR spectroscopy ensure compliance with Good Manufacturing Practices (GMP), addressing concerns raised in pharmaceutical quality control forums. Environmental sustainability also plays a role; greener solvents like 2-methyltetrahydrofuran are increasingly used in its production, aligning with green chemistry principles.

Emerging trends further underscore the importance of this compound. For example, its derivatives are explored in COVID-19 antiviral research, particularly for inhibiting viral proteases. The fluoropyrrolidine scaffold’s rigidity also makes it a candidate for cryo-EM studies, a technique dominating structural biology publications. Moreover, computational tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations leverage its structural data to predict interactions with biological targets, a topic trending in cheminformatics communities.

In summary, tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate (CAS No. 351369-12-5) exemplifies the intersection of innovative synthetic chemistry and cutting-edge therapeutic development. Its applications span from small-molecule drugs to bioconjugates, resonating with current interests in personalized therapeutics and AI-augmented research. As the scientific community prioritizes rational drug design, this compound will undoubtedly remain a staple in laboratories worldwide.

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Amadis Chemical Company Limited
(CAS:351369-12-5)tert-butyl N-(4-fluoropyrrolidin-3-yl)carbamate
A874751
Purity:99%
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Price ($):2650.0